![molecular formula C11H12N2O2 B13266552 4-[(Pent-3-yn-1-yl)amino]pyridine-2-carboxylic acid](/img/structure/B13266552.png)
4-[(Pent-3-yn-1-yl)amino]pyridine-2-carboxylic acid
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Description
4-[(Pent-3-yn-1-yl)amino]pyridine-2-carboxylic acid is a pyridine derivative featuring a pent-3-yn-1-yl amino substituent at the 4-position and a carboxylic acid group at the 2-position. The compound combines a rigid alkyne-containing side chain with a heteroaromatic core, which may confer unique physicochemical and biological properties.
Properties
Molecular Formula |
C11H12N2O2 |
|---|---|
Molecular Weight |
204.22 g/mol |
IUPAC Name |
4-(pent-3-ynylamino)pyridine-2-carboxylic acid |
InChI |
InChI=1S/C11H12N2O2/c1-2-3-4-6-12-9-5-7-13-10(8-9)11(14)15/h5,7-8H,4,6H2,1H3,(H,12,13)(H,14,15) |
InChI Key |
CGKUFTYUSPUJNE-UHFFFAOYSA-N |
Canonical SMILES |
CC#CCCNC1=CC(=NC=C1)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4-[(Pent-3-yn-1-yl)amino]pyridine-2-carboxylic acid typically involves the reaction of 4-aminopyridine-2-carboxylic acid with pent-3-yn-1-amine. The reaction is carried out under controlled conditions, often using a solvent such as ethanol or methanol, and may require a catalyst to facilitate the reaction.
Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors. The reaction conditions are optimized to ensure high yield and purity of the final product. The process may include steps such as purification through recrystallization or chromatography.
Chemical Reactions Analysis
Types of Reactions: 4-[(Pent-3-yn-1-yl)amino]pyridine-2-carboxylic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.
Common Reagents and Conditions:
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Sodium borohydride in methanol.
Substitution: Halogenation using halogens like chlorine or bromine.
Major Products Formed:
Oxidation: Formation of carboxylic acids or ketones.
Reduction: Formation of alcohols or amines.
Substitution: Formation of halogenated derivatives.
Scientific Research Applications
4-[(Pent-3-yn-1-yl)amino]pyridine-2-carboxylic acid has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential as a biochemical probe or inhibitor.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 4-[(Pent-3-yn-1-yl)amino]pyridine-2-carboxylic acid involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent-Based Comparisons
Pyridine-Carboxylic Acid Derivatives
- 4-(Sulfanylcarbonyl)pyridine-2-carboxylic Acid (PIN) This compound (from ) replaces the pent-3-yn-1-yl amino group with a sulfanylcarbonyl (-SC(O)-) substituent. The carboxylic acid group at the 2-position is conserved, suggesting shared solubility or hydrogen-bonding capabilities .
- 3-{1-[(Adamantan-1-yl)methyl]-5-methyl-1H-pyrazol-4-yl}-6-{3-[(1,3-benzothiazol-2-yl)amino]...pyridine-2-carboxylic Acid A patented compound (Example 24, ) shares the pyridine-2-carboxylic acid core but incorporates bulky adamantyl and benzothiazolyl groups. These substituents likely enhance lipophilicity and target binding affinity compared to the smaller pent-3-yn-1-yl group, which may prioritize metabolic stability or synthetic accessibility .
Alkyne-Containing Analogues
The pent-3-yn-1-yl group in the target compound differs from other alkyne-bearing derivatives (e.g., terminal alkynes in click chemistry probes) by its internal alkyne placement. This structural feature may reduce reactivity in copper-catalyzed azide-alkyne cycloadditions (CuAAC) but improve stability under physiological conditions.
Functional Group Influence on Properties
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